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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346

For immediate reference, NIR178, also known as Taminadenant or PBF509, should be treated
as a toxic substance for disposal purposes. While some suppliers do not classify this
compound as hazardous, at least one major supplier, Cayman Chemical, categorizes it as
"Toxic if swallowed" and provides specific warnings against improper disposal.[1] To ensure the
highest safety standards in the laboratory, it is imperative to adhere to the more stringent
disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of
NIR178, aligning with best practices for handling chemical waste in a research environment.

Hazard Classification and Safety Precautions

There is conflicting information regarding the hazard classification of NIR178 (CAS Number:
349085-38-7). Researchers should be aware of these discrepancies and operate under the
assumption of higher toxicity to mitigate risk.
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Supplier/Source

Hazard Classification

Key Recommendations

Cayman Chemical

Acute toxicity - oral 3 H301:

Toxic if swallowed.[1]

Must not be disposed of with
household garbage. Do not
allow to reach sewage system.
Disposal must be made
according to official
regulations. Transported as
UN2811, Toxic solid, organic,

n.o.s.[1]

Sigma-Aldrich/Merck

Not a hazardous substance or

mixture.

Dispose of properly.[2][3]

Tocris Bioscience

This substance does not meet
the classification criteria of the

EC Directives.

Hold all material for
appropriate disposal as
described under section 13 of
SDS. Do not let product enter
drains.

Given the potential for acute oral toxicity, the following personal protective equipment (PPE)

should be worn when handling NIR178 in any form (solid, dissolved, or as waste):

o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedures

The following procedures are based on the more cautious handling advice and are designed to

prevent environmental contamination and accidental exposure.

Step 1: Waste Segregation

All waste contaminated with NIR178 must be segregated from general and other chemical

waste streams. This includes:
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Unused or expired solid NIR178.

Solutions containing NIR178.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

Empty vials that once contained NIR178.

Step 2: Waste Collection and Labeling

e Solid Waste:

o Collect all solid NIR178 waste, including contaminated consumables, in a dedicated,
sealable, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.

o Label the container as "Hazardous Waste: Toxic Solid, Organic, n.o.s. (contains
NIR178/Taminadenant)". Include the date accumulation started.

e Liquid Waste:

o Collect all liquid waste containing NIR178 in a dedicated, leak-proof, and sealable
hazardous waste container.

o Do not mix with other solvent waste unless permitted by your institution's hazardous waste
guidelines.

o Label the container as "Hazardous Waste: Toxic Liquid, Organic, n.o.s. (contains
NIR178/Taminadenant in [list solvent(s)])". Include the approximate concentration and the
date accumulation started.

o Crucially, do not dispose of any liquid containing NIR178 down the drain.[1]

Step 3: Storage of Waste

o Store the hazardous waste containers in a designated, secure area within the laboratory.

e This area should be away from drains and sources of ignition.
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o Ensure the containers are kept closed except when adding waste.

Step 4: Final Disposal

» Arrange for the collection of the NIR178 hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Follow all institutional procedures for hazardous waste pickup.

Experimental Workflow for NIR178 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of materials contaminated with NIR178.
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Caption: Workflow for the safe disposal of NIR178 waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
NIR178, protecting both themselves and the environment. Always consult your institution's
specific guidelines for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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